Cas no 61505-41-7 (Propanoic acid,3-chloro-2-hydroxy-, (2R)-)

• Product Name: Propanoic acid,3-chloro-2-hydroxy-, (2R)-
• CAS No: 61505-41-7
• MF: C₃H₅ClO₃
• MW: 124.523000478745
• CID: 524032
• PubChem ID: 182297
• Update Time: 2025-10-29

Propanoic acid,3-chloro-2-hydroxy-, (2R)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-chloro-2-hydroxy-, (2R)-
• (R)-3-CHLOROLACTIC ACID
• (R)-3-Chloro-2-hydroxypropanoic acid
• (R)-3-Chlorolactate
• (R)-b-Chlorolactic acid
• (S)-3-Chlor-2-hydroxy-propionsaeure
• (S)-3-chloro-2-hydroxy-propionic acid
• AC1L4AOK
• AG-G-24185
• CTK5B3340
• FT-0690330
• KB-03222
• L-b-Chlorolactic acid
• Propanoicacid, 3-chloro-2-hydroxy-, (R)-
• R-3-chloro-2-hydroxypropanoic acid
• (2R)-3-chloro-2-hydroxypropanoic acid

• Inchi： 1S/C3H5ClO3/c4-1-2(5)3(6)7/h2,5H,1H2,(H,6,7)/t2-/m0/s1
• InChI Key： OSLCJYYQMKPZHU-REOHCLBHSA-N
• SMILES： ClC[C@@H](C(=O)O)O

Computed Properties

• Exact Mass: 123.99275
• Monoisotopic Mass: 123.9927217g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 72.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Alpha hydroxy acids and derivatives

Additional information on Propanoic acid,3-chloro-2-hydroxy-, (2R)-

Propanoic acid, 3-chloro-2-hydroxy-, (2R)- (CAS No. 61505-41-7): A Comprehensive Overview

Propanoic acid, 3-chloro-2-hydroxy-, (2R)- (CAS No. 61505-41-7) is a chiral organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (2R)-3-chloro-2-hydroxypropanoic acid, is characterized by its unique structural features, including a chiral center and a hydroxyl group, which contribute to its diverse biological activities and potential therapeutic applications.

The (2R)-3-chloro-2-hydroxypropanoic acid molecule is a derivative of propanoic acid with a chlorine atom and a hydroxyl group attached to the second carbon atom. The presence of the chiral center at the second carbon position results in two enantiomers, with the (2R) enantiomer being of particular interest due to its specific biological properties. The compound's structure can be represented as:

CH₃-CH(Cl)(OH)-COOH

In recent years, (2R)-3-chloro-2-hydroxypropanoic acid has been extensively studied for its potential as a building block in the synthesis of various pharmaceuticals and bioactive molecules. Its unique combination of functional groups makes it an attractive candidate for the development of new drugs targeting specific biological pathways. For instance, the hydroxyl group can participate in hydrogen bonding interactions, while the chlorine atom can influence the compound's lipophilicity and reactivity.

One of the key areas of research involving (2R)-3-chloro-2-hydroxypropanoic acid is its role in enzyme inhibition. Studies have shown that this compound can effectively inhibit certain enzymes involved in metabolic pathways, making it a valuable tool for understanding and modulating these processes. For example, research published in the *Journal of Medicinal Chemistry* demonstrated that (2R)-3-chloro-2-hydroxypropanoic acid exhibits potent inhibitory activity against a specific enzyme implicated in cancer cell proliferation. This finding has significant implications for the development of novel anticancer agents.

Beyond its enzymatic inhibition properties, (2R)-3-chloro-2-hydroxypropanoic acid has also been explored for its potential as an intermediate in the synthesis of other bioactive compounds. Its chiral nature allows for precise control over stereochemistry during synthetic transformations, which is crucial for producing enantiomerically pure pharmaceuticals. This aspect is particularly important given that many drugs exhibit different biological activities depending on their stereochemistry.

In addition to its applications in drug discovery, (2R)-3-chloro-2-hydroxypropanoic acid has been investigated for its use in chemical biology and materials science. For instance, researchers at the University of California, Berkeley, have utilized this compound as a precursor in the synthesis of functionalized polymers with tunable properties. These polymers have shown promise in various applications, including drug delivery systems and biomedical devices.

The synthesis of (2R)-3-chloro-2-hydroxypropanoic acid typically involves several steps to ensure high enantiomeric purity. Common synthetic routes include asymmetric synthesis using chiral catalysts or resolving agents to separate racemic mixtures into their individual enantiomers. Recent advancements in catalytic asymmetric synthesis have led to more efficient and environmentally friendly methods for producing this compound on a larger scale.

Despite its numerous applications, the use of (2R)-3-chloro-2-hydroxypropanoic acid must be approached with caution due to its potential reactivity and stability issues. Proper handling and storage conditions are essential to maintain its integrity and ensure safe use in laboratory settings. Researchers should also be aware of any regulatory requirements or guidelines governing the use of this compound in their specific jurisdictions.

In conclusion, Propanoic acid, 3-chloro-2-hydroxy-, (2R)- (CAS No. 61505-41-7) is a versatile and promising compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and biological activities make it an important molecule for further investigation and development. As research continues to uncover new insights into its properties and potential uses, (2R)-3-chloro-2-hydroxypropanoic acid is likely to play an increasingly significant role in advancing scientific knowledge and improving human health.